Cas no 13980-76-2 (1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol)
1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol is a heterocyclic compound featuring a tetrazole ring substituted with a 4-methoxyphenyl group and a thiol moiety at the 5-position. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The thiol group enables facile derivatization via thioether formation or metal coordination, while the methoxyphenyl substituent enhances stability and modulates electronic properties. Its applications include serving as a precursor for biologically active molecules, ligands in catalysis, and intermediates in material science. The compound’s well-defined reactivity profile and versatility make it a useful tool for researchers in medicinal and synthetic chemistry.
13980-76-2 structure
Product Name:1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
CAS No:13980-76-2
MF:C8H8N4OS
MW:208.240319252014
MDL:MFCD01321180
CID:120063
PubChem ID:87573249
Update Time:2025-06-07
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5H-Tetrazole-5-thione,1,2-dihydro-1-(4-methoxyphenyl)-
- 5-Mercapto-1-(4-methoxyphenyl)-1H-tetrazole
- 1-(4-Methoxyphenyl)-1H-tetrazole-5-thiol
- 1-(4-methoxyphenyl)-2H-tetrazole-5-thione
- 1-(4-Methoxyphenyl)-5-mercaptotetrazole
- mercaptomethoxyphenyltetrazole
- 1-(4-Methoxyphenyl)-tetrazole-5-thiol
- 5-MERCAPTO-1-(P-METHOXYPHENYL)-1H-TETRAZOLE
- 1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
- AKOS BBS-00000462
- 5-MERCAPTO-1-(4-METHOXYPHENYL)-1H-TETRAZOLE 98+%
- BAS 02829997
- UFALKIBIWOKBDL-UHFFFAOYSA-N
- SBB038344
- STK803283
- STK795551
- BBL012639
- 1-(4-methoxyphenyl)tetrazol-5-thione
- NE20350
- DTXSID80351289
- 1-(4-METHOXYPHENYL)-4,5-DIHYDRO-1H-1,2,3,4-TETRAZOLE-5-THIONE
- D91478
- 1-(4-methoxyphenyl)-1,4-dihydro-5H-tetrazole-5-thione
- CS-0307604
- M1292
- SR-01000521478
- SCHEMBL8033928
- SCHEMBL1247788
- AKOS000347994
- EN300-03333
- F2135-0692
- VS-03427
- Z56828417
- 13980-76-2
- MFCD01321180
- SR-01000521478-1
- AKOS000268223
- 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-methoxyphenyl)-
- FT-0605745
- 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-methoxyphenyl)
- SY051177
- 1-(4-methoxyphenyl)-1,4-dihydro-5H-tetraazole-5-thione
- DB-063319
- AG-205/12192079
- ALBB-033711
- 1-(4-METHOXYPHENYL)-4H-1,2,3,4-TETRAZOLE-5-THIONE
- AA-504/33319034
- 1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol
-
- MDL： MFCD01321180
- Inchi： 1S/C8H8N4OS/c1-13-7-4-2-6(3-5-7)12-8(14)9-10-11-12/h2-5H,1H3,(H,9,11,14)
- InChI Key： UFALKIBIWOKBDL-UHFFFAOYSA-N
- SMILES： S=C1N=NNN1C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 208.04200
- Monoisotopic Mass: 208.04188206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.3
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.45
- Melting Point: 153.0 to 157.0 deg-C
- Boiling Point: 305.9°C at 760 mmHg
- Flash Point: 138.8°C
- Refractive Index: 1.707
- PSA: 91.63000
- LogP: 0.95960
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：dangerous
- Hazard Statement： H228
- Warning Statement： P210-P240-P241-P280
- Hazardous Material transportation number：UN 1325
- Hazard Category Code： 11
- Safety Instruction： 7/9-15-16-33
- Storage Condition：4° CStore…,-4℃Store…Better
- HazardClass：4.1
- PackingGroup：II
- Risk Phrases：R11
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M861864-10g |
5-Mercapto-1-(4-methoxyphenyl)-1H-tetrazole |
13980-76-2 | ≥98%(T) | 10g |
777.60 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1292-10G |
5-Mercapto-1-(4-methoxyphenyl)-1H-tetrazole |
13980-76-2 | >98.0%(T)(HPLC) | 10g |
¥690.00 | 2024-04-17 | |
| abcr | AB137909-10 g |
5-Mercapto-1-(4-methoxyphenyl)-1H-tetrazole, 98%; . |
13980-76-2 | 98% | 10 g |
€172.60 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NE127-1g |
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-76-2 | 98.0%(T) | 1g |
￥160.0 | 2022-06-10 | |
| TRC | M226588-100mg |
1-(4-Methoxyphenyl)-1H-tetrazole-5-thiol |
13980-76-2 | 100mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M226588-500mg |
1-(4-Methoxyphenyl)-1H-tetrazole-5-thiol |
13980-76-2 | 500mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M226588-1g |
1-(4-Methoxyphenyl)-1H-tetrazole-5-thiol |
13980-76-2 | 1g |
$ 95.00 | 2022-06-04 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M157963-10G |
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-76-2 | >98.0%(T) | 10g |
¥960.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M157963-1g |
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-76-2 | >98.0%(T) | 1g |
¥209.90 | 2023-09-02 | |
| City Chemical | 1998CC-25GM |
5-Mercapto-1-(p-methoxyphenyl)-1H-tetrazole |
13980-76-2 | 97.00% | 25gm |
$606.67 | 2023-09-19 |
1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazole-5-thiol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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